Cas no 2138304-68-2 (INDEX NAME NOT YET ASSIGNED)

INDEX NAME NOT YET ASSIGNED structure
INDEX NAME NOT YET ASSIGNED structure
Product name:INDEX NAME NOT YET ASSIGNED
CAS No:2138304-68-2
MF:C10H23NO2
MW:189.295123338699
CID:5279867
PubChem ID:165447011

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

    • EN300-683594
    • 4-(aminomethyl)-1-methoxy-2,2-dimethylhexan-3-ol
    • 2138304-68-2
    • INDEX NAME NOT YET ASSIGNED
    • Inchi: 1S/C10H23NO2/c1-5-8(6-11)9(12)10(2,3)7-13-4/h8-9,12H,5-7,11H2,1-4H3
    • InChI Key: KWBMOMRFOJHGOY-UHFFFAOYSA-N
    • SMILES: OC(C(CN)CC)C(C)(C)COC

Computed Properties

  • Exact Mass: 189.172878976g/mol
  • Monoisotopic Mass: 189.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • Density: 0.937±0.06 g/cm3(Predicted)
  • Boiling Point: 288.8±25.0 °C(Predicted)
  • pka: 14.60±0.20(Predicted)

INDEX NAME NOT YET ASSIGNED Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-683594-0.5g
4-(aminomethyl)-1-methoxy-2,2-dimethylhexan-3-ol
2138304-68-2
0.5g
$1165.0 2023-03-10
Enamine
EN300-683594-5.0g
4-(aminomethyl)-1-methoxy-2,2-dimethylhexan-3-ol
2138304-68-2
5.0g
$3520.0 2023-03-10
Enamine
EN300-683594-0.25g
4-(aminomethyl)-1-methoxy-2,2-dimethylhexan-3-ol
2138304-68-2
0.25g
$1117.0 2023-03-10
Enamine
EN300-683594-10.0g
4-(aminomethyl)-1-methoxy-2,2-dimethylhexan-3-ol
2138304-68-2
10.0g
$5221.0 2023-03-10
Enamine
EN300-683594-1.0g
4-(aminomethyl)-1-methoxy-2,2-dimethylhexan-3-ol
2138304-68-2
1g
$0.0 2023-06-07
Enamine
EN300-683594-0.05g
4-(aminomethyl)-1-methoxy-2,2-dimethylhexan-3-ol
2138304-68-2
0.05g
$1020.0 2023-03-10
Enamine
EN300-683594-2.5g
4-(aminomethyl)-1-methoxy-2,2-dimethylhexan-3-ol
2138304-68-2
2.5g
$2379.0 2023-03-10
Enamine
EN300-683594-0.1g
4-(aminomethyl)-1-methoxy-2,2-dimethylhexan-3-ol
2138304-68-2
0.1g
$1068.0 2023-03-10

Additional information on INDEX NAME NOT YET ASSIGNED

Exploring the Potential of CAS No. 2138304-68-2 and Its Applications in Modern Research

In the ever-evolving landscape of chemical research, CAS No. 2138304-68-2 has emerged as a compound of significant interest. Although its INDEX NAME NOT YET ASSIGNED status indicates ongoing exploration, its unique properties and potential applications have captured the attention of scientists and industry professionals alike. This article delves into the characteristics, potential uses, and current research trends surrounding this intriguing compound.

The compound CAS No. 2138304-68-2 represents a fascinating subject for study due to its molecular structure and reactivity. Researchers are particularly interested in its potential role in advanced material science and pharmaceutical development. As the scientific community continues to investigate its properties, questions about its synthesis pathways, stability under various conditions, and compatibility with other compounds remain at the forefront of current studies.

One of the most compelling aspects of INDEX NAME NOT YET ASSIGNED compounds like CAS No. 2138304-68-2 is their potential to address contemporary challenges in green chemistry and sustainable manufacturing. With increasing global focus on environmentally friendly processes, researchers are examining whether this compound could contribute to more efficient catalytic systems or serve as a building block for biodegradable materials. The intersection of these applications with current circular economy initiatives makes this area of research particularly timely.

From a technical perspective, analytical chemists are employing advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize CAS No. 2138304-68-2 more thoroughly. These methods help determine its purity, identify potential isomers, and understand its behavior in different solvent systems. Such fundamental research is crucial for establishing the compound's baseline properties before exploring more specialized applications.

The pharmaceutical industry shows particular interest in novel compounds like CAS No. 2138304-68-2, as they may serve as precursors or intermediates in drug development. While specific therapeutic applications remain speculative at this stage, researchers are investigating its potential in targeted drug delivery systems and as a scaffold for small molecule therapeutics. The compound's structural features suggest possible interactions with biological targets, though extensive in vitro and in vivo testing would be necessary to validate any medicinal potential.

Material scientists are exploring whether INDEX NAME NOT YET ASSIGNED compounds could contribute to next-generation electronic materials or energy storage solutions. The unique electronic configuration of CAS No. 2138304-68-2 might make it suitable for organic semiconductors or as a component in advanced battery technologies. These applications align with current research priorities in renewable energy and energy-efficient devices, areas that receive substantial attention in both academic and industrial settings.

Quality control and standardization present important considerations for working with CAS No. 2138304-68-2. As with any research chemical, establishing reliable synthesis protocols, purification methods, and analytical standards is essential for reproducible results. The scientific community continues to collaborate on developing these protocols, often sharing findings through peer-reviewed publications and technical conferences dedicated to chemical innovation and molecular design.

Looking ahead, the trajectory of research involving CAS No. 2138304-68-2 will likely be influenced by emerging technologies in computational chemistry and artificial intelligence-assisted molecular design. These tools can help predict the compound's behavior, potential derivatives, and optimal applications, accelerating the discovery process. Such approaches represent the cutting edge of chemical research methodology and may unlock new possibilities for this and similar compounds.

For researchers considering work with INDEX NAME NOT YET ASSIGNED substances, understanding the regulatory landscape is equally important. While CAS No. 2138304-68-2 currently falls outside restricted categories, staying informed about evolving chemical safety guidelines and research ethics standards remains crucial. Professional organizations and regulatory bodies continue to provide updated frameworks for responsible research practices involving novel compounds.

The commercial potential of CAS No. 2138304-68-2 will ultimately depend on demonstrating clear advantages over existing materials or processes. Technology scouts and innovation managers across various industries monitor developments in this area, looking for compounds that could enable product differentiation or process optimization. As research progresses, clearer pictures of the compound's practical applications and economic viability will emerge.

In conclusion, CAS No. 2138304-68-2 represents an exciting frontier in chemical research. While its INDEX NAME NOT YET ASSIGNED status reflects its novelty, the breadth of potential applications spanning materials science, pharmaceuticals, and green technology makes it a compound worth watching. As research methodologies advance and interdisciplinary collaboration grows, our understanding of this molecule's capabilities will undoubtedly expand, potentially leading to breakthroughs in multiple scientific and industrial domains.

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